Cas no 18959-30-3 (4,5-Difluorophthalic anhydride)
4,5-Difluorophthalic anhydride is a fluorinated aromatic anhydride used primarily as a key intermediate in the synthesis of advanced polymers, dyes, and pharmaceuticals. Its difluoro substitution enhances electron-withdrawing properties, improving reactivity in polyimide and polyamide formations, which are critical for high-performance materials. The compound's structural rigidity and thermal stability make it suitable for applications requiring resistance to heat and chemical degradation. Additionally, its fluorine atoms contribute to low dielectric constants, beneficial in electronic and optoelectronic materials. Precise synthesis and high purity ensure consistent performance in specialized chemical processes. This anhydride is valued for its versatility in producing tailored functional materials with enhanced properties.
18959-30-3 structure
Product Name:4,5-Difluorophthalic anhydride
CAS No:18959-30-3
MF:C8H2F2O3
MW:184.096489429474
MDL:MFCD08695033
CID:95413
PubChem ID:253660649
Update Time:2025-06-08
4,5-Difluorophthalic anhydride Chemical and Physical Properties
Names and Identifiers
-
- 4,5-DIFLUOROPHTHALIC ANHYDRIDE
- 1,3-Isobenzofurandione, 5,6-difluoro-
- 5,6-difluoro-2-benzofuran-1,3-dione
- 1,3-isobenzofurandione,5,6-difluoro
- 4,5-difluoro-phthalic acid anhydride
- 4,5-Difluor-phthalsaeureanhydrid
- 5,6-Difluoroisobenzofuran-1,3-dione
- 5,6-difluoro-1,3-Isobenzofurandione
- 6-deoxy-6-fluorohexopyranose
- 4,5-difluoro-1,3-Isobenzofurandione
- 4,5-DIFLUOROPHTHALIC ANHYDRIDE FOR SYNTH
- 5,6-difluoro-1,3-dihydro-2-benzofuran-1,3-dione
- 4,5-Difluorophthalicanhydride
- zlchem 1035
- 4,5-difluorophtalic anhydrid
- KSC540C6P
- 4,5-difluorophtalic anhydride
- 4,5-Difluorphthalic anhydride
- 4,5 difluorophthalic anhydride
- ZLD0501
- UATBWQQFLABWKR-UHFFFAOYSA-N
- WT067
- 4,5-DIFLUOROPHTHALIC ANHYDRIDE 98%
- 5,6-Difluoro-2-benzofuran-1,3-dione, AldrichCPR
- FT-0601359
- GS-3652
- 18959-30-3
- 1,3-Isobenzofurandione, 5,6-difluoro-;4,5-Difluorophthalic Anhydride
- MFCD08695033
- D4716
- SCHEMBL652925
- EN300-93335
- SY013434
- DTXSID10348667
- CS-W018423
- 5 pound not6-Difluoroisobenzofuran-1 pound not3-dione
- A19942
- AC-9809
- InChI=1/C8H2F2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2
- AKOS000281391
- DB-006588
- 4,5-Difluorophthalic anhydride
-
- MDL： MFCD08695033
- Inchi： 1S/C8H2F2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2H
- InChI Key： UATBWQQFLABWKR-UHFFFAOYSA-N
- SMILES： FC1C(=CC2C(=O)OC(C=2C=1)=O)F
Computed Properties
- Exact Mass: 183.99700
- Monoisotopic Mass: 183.99720025 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- Molecular Weight: 184.10
- XLogP3: 1.5
Experimental Properties
- Density: 1.658
- Melting Point: 95.0 to 99.0 deg-C
- Boiling Point: 321.2°C at 760 mmHg
- Flash Point: 142.8℃
- Refractive Index: 1.555
- PSA: 43.37000
- LogP: 1.27540
4,5-Difluorophthalic anhydride Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
4,5-Difluorophthalic anhydride Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Difluorophthalic anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153305-5g |
5,6-Difluoroisobenzofuran-1,3-dione |
18959-30-3 | 95% | 5g |
$224 | 2021-06-09 | |
| Chemenu | CM153305-10g |
5,6-Difluoroisobenzofuran-1,3-dione |
18959-30-3 | 95% | 10g |
$393 | 2021-06-09 | |
| Chemenu | CM153305-25g |
5,6-Difluoroisobenzofuran-1,3-dione |
18959-30-3 | 95% | 25g |
$785 | 2021-06-09 | |
| Fluorochem | 091462-10g |
5,6-Difluoroisobenzofuran-1,3-dione |
18959-30-3 | 98% | 10g |
￡251.00 | 2022-03-01 | |
| Ambeed | A231148-100mg |
4,5-Difluorophthalic Anhydride |
18959-30-3 | 98% | 100mg |
$6.0 | 2025-02-21 | |
| Ambeed | A231148-250mg |
4,5-Difluorophthalic Anhydride |
18959-30-3 | 98% | 250mg |
$8.0 | 2025-02-21 | |
| Ambeed | A231148-1g |
4,5-Difluorophthalic Anhydride |
18959-30-3 | 98% | 1g |
$12.0 | 2025-02-21 | |
| Ambeed | A231148-5g |
4,5-Difluorophthalic Anhydride |
18959-30-3 | 98% | 5g |
$50.0 | 2025-02-21 | |
| Ambeed | A231148-10g |
4,5-Difluorophthalic Anhydride |
18959-30-3 | 98% | 10g |
$97.0 | 2025-02-21 | |
| Ambeed | A231148-25g |
4,5-Difluorophthalic Anhydride |
18959-30-3 | 98% | 25g |
$237.0 | 2025-02-21 |
4,5-Difluorophthalic anhydride Suppliers
SunaTech Inc.
Gold Member
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(CAS:18959-30-3)4,5-DIFLUOROPHTHALIC ANHYDRIDE
Order Number:IN1421
Stock Status:in Stock
Quantity:5g
Purity:98%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
Email:sales@sunatech.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:18959-30-3)4,5-DIFLUOROPHTHALIC ANHYDRIDE
Order Number:sfd5746
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:18959-30-3)4,5-Difluorophthalic anhydride
Order Number:A19942
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:09
Price ($):213.0/852.0
Email:sales@amadischem.com
4,5-Difluorophthalic anhydride Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
18959-30-3 (4,5-Difluorophthalic anhydride) Related Products
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- 56427-66-8(Ethyl 5-fluoro-2-methylbenzoate)
- 144267-96-9(Ethyl 3,4-difluorobenzoate)
- 652-12-0(Tetrafluorophthalic Anhydride)
- 167758-88-5(ethyl 4-fluoro-2-methylbenzoate)
- 23932-84-5(6-fluoro-1,3-dihydro-2-benzofuran-1-one)
- 700-85-6(5-fluoro-3H-isobenzofuran-1-one)
